Cas no 1296223-50-1 (4-Bromothieno[2,3-c]pyridine-2-carbaldehyde)

• Product Name: 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde
• CAS No: 1296223-50-1
• MF: C₈H₄BrNOS
• MW: 242.09245967865
• CID: 4828201
• PubChem ID: 121231809
• Update Time: 2025-11-07

4-Bromothieno[2,3-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde

• Inchi： 1S/C8H4BrNOS/c9-7-2-10-3-8-6(7)1-5(4-11)12-8/h1-4H
• InChI Key： RACXAGCCBHEHSB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C=C(C=O)S2

Computed Properties

• Exact Mass: 240.91970g/mol
• Monoisotopic Mass: 240.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2

Additional information on 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde

Introduction to 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde (CAS No. 1296223-50-1)

4-Bromothieno[2,3-c]pyridine-2-carbaldehyde, identified by its CAS number 1296223-50-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both bromine and aldehyde functional groups in its molecular structure enhances its utility as a key intermediate in the synthesis of various pharmacologically active agents.

The molecular framework of 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde consists of a thiophene ring fused with a pyridine ring, with a bromine substituent at the 4-position and an aldehyde group at the 2-position. This unique arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery. The aldehyde functionality serves as a reactive site for further chemical modifications, while the bromine atom can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thienopyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural features of 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde make it an attractive candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is often associated with diseases such as cancer. By targeting specific kinases, 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde could serve as a lead compound for designing molecules that modulate kinase activity. Recent studies have demonstrated that thienopyridine derivatives can effectively inhibit various kinases by binding to their active sites and disrupting their function.

Furthermore, the compound has shown promise in preclinical studies as an inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses. Inhibition of JAKs has been implicated in the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis. The aldehyde group in 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde allows for further derivatization to optimize its binding affinity and selectivity towards JAK enzymes.

The bromine substituent at the 4-position of the thiophene ring provides an additional handle for chemical manipulation. This allows researchers to introduce various functional groups through palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse analogues with tailored biological properties. Such modifications can enhance potency, selectivity, and pharmacokinetic profiles of potential drug candidates.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde. By leveraging virtual screening and molecular docking techniques, researchers can predict the binding interactions between this compound and target proteins with high accuracy. This approach has accelerated the discovery process by identifying promising leads that warrant further experimental validation.

The synthesis of 4-Bromothieno[2,3-c]pyridine-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the thienopyridine core, followed by functional group interconversions to introduce the bromine and aldehyde moieties. These synthetic strategies are well-documented in the literature and can be adapted to produce related derivatives with different substituents.

In conclusion,4-Bromothieno[2,3-c]pyridine-2-carbaldehyde (CAS No. 1296223-50-1) represents a valuable building block for pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research in this area continues to evolve,4-Bromothieno[2,3-c]pyridine-2-carbaldehyde is expected to play a pivotal role in shaping future drug discovery efforts.